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Introduction

Carboxin is a systemic fungicide belonging to the oxathiin class of chemicals, first introduced

in the 1960s. It has been widely utilized in agriculture, primarily as a seed treatment, to control

a range of fungal pathogens, particularly those from the Basidiomycetes class, such as smuts

and rusts.[1][2][3] Its systemic nature allows it to be absorbed by the plant and translocated to

protect new growth.[4][5] This guide provides a detailed examination of the biochemical and

physiological effects of Carboxin on fungi, intended for researchers, scientists, and

professionals in drug development.

Primary Mechanism of Action: Inhibition of
Succinate Dehydrogenase (Complex II)
The principal mode of action of Carboxin is the disruption of mitochondrial respiration. It

specifically targets and inhibits the enzyme succinate dehydrogenase (SDH), also known as

Complex II of the electron transport chain (ETC).

Biochemical Pathway Interruption:

Role of SDH: Succinate dehydrogenase is a crucial enzyme complex embedded in the inner

mitochondrial membrane. It plays a dual role, participating in both the tricarboxylic acid

(TCA) cycle and the ETC. In the TCA cycle, it catalyzes the oxidation of succinate to
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fumarate. In the ETC, it transfers electrons from succinate to the electron carrier ubiquinone

(Coenzyme Q).

Inhibitory Action: Carboxin acts as a potent inhibitor of SDH. It binds to the ubiquinone-

binding site (Q-site) of the SDH complex. This binding action physically obstructs the

reduction of ubiquinone, thereby blocking the transfer of electrons from succinate into the

respiratory chain.

Consequences: The inhibition of electron flow from Complex II leads to a cascade of

detrimental effects for the fungal cell. The production of adenosine triphosphate (ATP) via

oxidative phosphorylation is severely hampered, depriving the cell of its primary energy

currency. This energy deficit ultimately leads to the cessation of cellular growth and,

depending on the concentration and fungal sensitivity, cell death.
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Mechanism of Carboxin on Fungal Respiration
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Alternative Mechanism in S. cerevisiae
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General Workflow for Antifungal Susceptibility Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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